Cas no 329220-66-8 (ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 329220-66-8
• MF: C₁₆H₁₃ClN₂O₃S₂
• MW: 380.869020223618
• CID: 3063184
• PubChem ID: 1098593
• Update Time: 2025-10-31

ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxy late
• ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate
• Oprea1_246321
• ethyl 2-(3-chlorobenzo[b]thiophene-2-carboxamido)-4-methylthiazole-5-carboxylate
• CCG-111248
• AKOS000576454
• EU-0010767
• ethyl 2-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• AB00076572-01
• Z30386956
• AG-690/09624037
• F0359-0205
• CBDivE_008715
• ethyl 2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
• 329220-66-8
• STK216651
• ZINC00822249
• Oprea1_697795
• ethyl 2-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C16H13ClN2O3S2/c1-3-22-15(21)12-8(2)18-16(24-12)19-14(20)13-11(17)9-6-4-5-7-10(9)23-13/h4-7H,3H2,1-2H3,(H,18,19,20)
• InChI Key： BXXRUQQWRIFMAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=NC(C)=C(C(=O)OCC)S2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 380.0056123Da
• Monoisotopic Mass: 380.0056123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 125Ų

Additional information on ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 329220-66-8)

Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate, a compound with the CAS number 329220-66-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural complexity of this molecule, featuring a benzothiophene core and a thiazole ring, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The benzothiophene moiety is a well-known pharmacophore in medicinal chemistry, often found in biologically active compounds. Its presence in Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate suggests that this compound may exhibit interesting biological activities. Specifically, the amide functional group attached to the benzothiophene ring can influence the molecule's solubility and bioavailability, making it an attractive scaffold for drug development.

The thiazole ring, another key structural feature of this compound, is also a common pharmacophore found in numerous therapeutic agents. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a methyl group at the 4-position of the thiazole ring in Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate may further modulate its pharmacological profile, enhancing its potential as a lead compound for drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional molecules. The combination of different heterocyclic systems can lead to novel chemical entities with enhanced biological activity. For instance, studies have shown that benzothiophene-thiazole hybrids can exhibit potent activity against various diseases, including cancer and infectious diseases. Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate fits into this category, making it a subject of intense interest for researchers.

The synthesis of Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the 3-position of the benzothiophene ring is particularly critical, as it can influence the molecule's reactivity and interactions with biological targets. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this compound.

In terms of pharmacological evaluation, Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has been hypothesized that the amide group could interact with specific binding sites on target proteins, modulating their function and potentially leading to therapeutic effects.

The role of computational chemistry in the study of such complex molecules cannot be overstated. Molecular modeling techniques are increasingly used to predict the binding modes of Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate with biological targets. These studies help researchers design more effective derivatives by identifying key interactions and optimizing structural features. Additionally, virtual screening methods allow for rapid assessment of large libraries of compounds, accelerating the drug discovery process.

The impact of Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate extends beyond academic research. Its development as a potential therapeutic agent underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible medical benefits for patients worldwide.

Future directions in the study of Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological systems at a molecular level will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies are needed to assess its safety and efficacy before it can be considered for clinical trials.

In conclusion, Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 329220-66-8) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 2-(3-chloro-1-benzothiophene-2-amido)-4-methyl-1,3-thiazole-5-carboxylate will play an increasingly important role in advancing medical science.